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Compound of Interest

Compound Name: 4-(Boc-aminomethyl)benzoic acid

Cat. No.: B558677 Get Quote

4-(Boc-aminomethyl)benzoic acid, also known as 4-(((tert-

butoxy)carbonyl)amino)methyl)benzoic acid, is a versatile bifunctional molecule widely

employed in organic synthesis and pharmaceutical development.[1] Its structure incorporates a

carboxylic acid group, a benzylamine moiety, and a tert-butyloxycarbonyl (Boc) protecting

group. This unique combination makes it an invaluable building block in peptide synthesis, the

development of peptide-based therapeutics, and the creation of complex bioactive molecules

where the selective protection of an amine is critical.[1][2]

In the context of rigorous scientific research and drug development, the physical properties of

such a reagent are not merely trivial data points; they are fundamental indicators of identity,

purity, and stability. Among these, the melting point stands out as a critical parameter. It is the

temperature at which a substance transitions from a solid to a liquid state and is one of the

most frequently used thermal analyses to characterize solid crystalline materials.[3][4] An

accurate determination of the melting point for 4-(Boc-aminomethyl)benzoic acid serves as a

primary method for its identification and, crucially, as a sensitive gauge of its purity.[5] The

presence of impurities typically results in a lower and broader melting point range, a

phenomenon known as melting point depression.[6]

This guide provides a comprehensive examination of the melting point of 4-(Boc-
aminomethyl)benzoic acid. We will delve into the molecular factors that dictate this property,

present detailed, field-proven protocols for its accurate determination using both classical and

modern analytical techniques, and offer insights into the interpretation of experimental data.
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Physicochemical Profile
A summary of the core physicochemical properties of 4-(Boc-aminomethyl)benzoic acid
provides essential context for its handling and analysis.

Property Value Source(s)

CAS Number 33233-67-9 [1][2]

Molecular Formula C₁₃H₁₇NO₄ [1][2]

Molecular Weight 251.28 g/mol [2]

Appearance
White to off-white crystalline

powder or solid
[1][2][7]

Reported Melting Point 160 - 168 °C [1][2][7][8]

Causality: Molecular Determinants of the Melting
Point
The melting point of an organic compound is not an arbitrary value but is dictated by the energy

required to overcome the intermolecular forces holding the molecules together in a fixed crystal

lattice. For 4-(Boc-aminomethyl)benzoic acid, several structural features are paramount.

Intermolecular Forces: The strength of attraction between molecules is a primary factor.[6][9]

[10]

Hydrogen Bonding: The carboxylic acid group (-COOH) is a potent hydrogen bond donor

and acceptor. The N-H bond of the Boc-protected amine also participates in hydrogen

bonding. These strong interactions require significant thermal energy to disrupt,

contributing to a relatively high melting point.

Dipole-Dipole Interactions: The polar carbonyl groups (C=O) in both the carboxylic acid

and the Boc-carbamate create permanent dipoles, leading to attractive electrostatic

interactions between adjacent molecules. Polar substances generally exhibit higher

melting points than nonpolar ones of similar size.[6][11]
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Van der Waals Forces: These weaker forces, present in all molecules, increase with

molecular size and surface area.[11] The benzene ring and the tert-butyl group contribute

to these interactions.

Molecular Symmetry and Crystal Packing: The efficiency with which molecules can pack into

a crystal lattice significantly impacts the melting point.[12] Symmetrical molecules tend to

pack more tightly, resulting in a more stable crystal lattice that requires more energy to break

apart, thus leading to a higher melting point.[11][12] The geometry of 4-(Boc-
aminomethyl)benzoic acid allows for orderly packing, stabilized by the network of

hydrogen bonds.

Purity: The presence of impurities disrupts the regular, repeating structure of the crystal

lattice.[6] This disruption weakens the intermolecular forces, making the lattice easier to

overcome. Consequently, less energy is required to melt the solid, resulting in a depressed

melting point. Furthermore, the melting process occurs over a wider temperature range as

different regions of the solid melt at different temperatures.[6][11] A sharp melting range

(typically 1-2°C) is a strong indicator of high purity.[6]

Experimental Protocols for Melting Point
Determination
The choice of method for melting point determination depends on the required precision, the

amount of sample available, and the specific information sought.

Capillary Melting Point Method
This is the most common and accessible method for routine identification and purity

assessment.[5] It relies on the visual observation of the phase transition of a small sample

packed in a glass capillary tube as it is heated.[4][13]

Sample Preparation: Ensure the 4-(Boc-aminomethyl)benzoic acid sample is completely

dry and finely powdered. A mortar and pestle can be used if necessary.

Capillary Tube Loading: Press the open end of a capillary tube (sealed at one end) into the

powdered sample. A small amount of solid (2-3 mm height) should enter the tube.
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Sample Packing: Tap the sealed end of the capillary tube gently on a hard surface or drop it

down a long glass tube to tightly pack the sample at the bottom.[13]

Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point

apparatus.

Rapid Initial Heating: If the approximate melting point is unknown, perform a rapid

determination by heating quickly to establish a rough range.

Accurate Determination: Prepare a new sample. Heat the block rapidly to about 15-20°C

below the expected melting point (e.g., to ~145°C).

Slow Heating Rate: Decrease the heating rate to 1-2°C per minute. This slow rate is crucial

for ensuring thermal equilibrium between the sample, the heating block, and the

thermometer, which is essential for an accurate reading.

Observation and Recording:

Record the temperature (T₁) at which the first drop of liquid appears.

Record the temperature (T₂) at which the last crystal of solid melts completely.

Reporting: The melting point is reported as the range T₁ - T₂. For pure 4-(Boc-
aminomethyl)benzoic acid, this range should be narrow.
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Caption: Workflow for capillary melting point determination.
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Differential Scanning Calorimetry (DSC)
DSC is a powerful thermal analysis technique that provides highly accurate and quantitative

data on melting behavior. It measures the difference in heat flow required to increase the

temperature of a sample and a reference as a function of temperature.[14][15]

When the sample melts, it absorbs energy (an endothermic process), which is detected by the

instrument as a peak on the DSC thermogram.[16] This method can precisely determine the

onset of melting, the peak melting temperature (Tₘ), and the enthalpy of fusion (ΔHfus), which

is the energy required to melt the sample.

Sample Preparation: Accurately weigh a small amount of the 4-(Boc-aminomethyl)benzoic
acid sample (typically 2-5 mg) into a DSC pan (e.g., aluminum).

Encapsulation: Crimp the pan with a lid to encapsulate the sample. Prepare an identical

empty pan to serve as the reference.[14]

Instrument Setup: Place the sample and reference pans into the DSC cell.

Thermal Program: Program the instrument with the desired temperature profile. A typical

program would be:

Equilibrate at a starting temperature (e.g., 25°C).

Ramp the temperature at a controlled rate (e.g., 10°C/min) to a temperature well above

the expected melting point (e.g., 200°C).

An inert atmosphere (e.g., nitrogen gas) is typically used to prevent oxidative degradation.

Data Acquisition: The instrument records the differential heat flow as a function of

temperature.

Data Analysis: The resulting thermogram is analyzed to determine key thermal events.

Onset Temperature: The temperature at which melting begins, extrapolated from the

baseline.
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Peak Temperature (Tₘ): The temperature at the apex of the endothermic peak, often

reported as the melting point.[17]

Enthalpy of Fusion (ΔHfus): Calculated from the area under the melting peak.
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Caption: Workflow for Differential Scanning Calorimetry (DSC) analysis.
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Data Interpretation and Validation
A comparison of experimentally determined melting points with literature values is essential for

validation.

Source Reported Melting Point (°C)

Chem-Impex[1] 160 - 166

ChemicalBook[2] 164 - 168

Sigma-Aldrich[7] 164 - 168

Thermo Scientific[8] 164 - 168

Interpreting Results:

Purity Assessment: A sample that melts sharply within the reported literature range (e.g.,

165-166.5°C) can be considered of high purity. A sample melting over a broad range and at a

lower temperature (e.g., 158-163°C) is indicative of impurities.[11]

DSC Peak Shape: In DSC analysis, a pure compound typically shows a sharp, symmetrical

melting endotherm. Impurities will cause the peak to broaden and shift to a lower

temperature.[16]

Self-Validation: For critical applications, it is standard practice to perform at least two careful

determinations. Consistent values across multiple measurements build confidence in the

result.

Conclusion
The melting point of 4-(Boc-aminomethyl)benzoic acid, consistently reported in the range of

160-168°C, is a fundamental physical property that serves as a cornerstone for its identification

and quality control. This characteristic is a direct consequence of its molecular structure,

particularly the strong intermolecular hydrogen bonds and efficient crystal packing. Accurate

determination, whether through the classical capillary method or the more quantitative

Differential Scanning Calorimetry, is essential for any researcher or drug development

professional. A sharp melting range that aligns with established literature values provides a
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reliable and self-validating confirmation of the material's identity and high purity, ensuring the

integrity of subsequent synthetic applications and research outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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